Cas no 2137539-86-5 (N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide)

• Product Name: N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide
• CAS No: 2137539-86-5
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 6227355
• PubChem ID: 165848225
• Update Time: 2025-07-14

N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137539-86-5
• N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide
• EN300-737770

• Inchi： 1S/C14H26N2O/c1-8(2)9(3)14(17)16-7-10-4-11-6-13(15)12(11)5-10/h8-13H,4-7,15H2,1-3H3,(H,16,17)
• InChI Key： ZHHCMCRJLCBYKY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)C)NCC1CC2CC(C2C1)N

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide

Comprehensive Overview of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide (CAS No. 2137539-86-5)

The compound N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide, identified by its CAS No. 2137539-86-5, is a specialized organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications in modulating biological pathways. Its bicyclo[3.2.0]heptane core and 2,3-dimethylbutanamide side chain contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule modulators and targeted therapeutics has surged, driven by advancements in precision medicine. N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide aligns with this trend, as its structural features suggest potential interactions with enzymes or receptors involved in disease mechanisms. Researchers are particularly intrigued by its aminobicyclo moiety, which may enhance binding affinity and selectivity in biological systems. This has led to increased searches for "CAS 2137539-86-5 applications" and "bicyclic amide derivatives in drug design" across scientific databases.

The synthesis of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide involves multi-step organic transformations, often starting from bicyclo[3.2.0]heptane precursors. Key challenges include achieving high enantiopurity, given the stereochemical complexity of the 6-aminobicyclo[3.2.0]heptane scaffold. Modern techniques such as asymmetric catalysis and flow chemistry have been explored to optimize its production, addressing common queries like "how to synthesize CAS 2137539-86-5" and "scalable routes to bicyclic amides."

From a pharmacological perspective, preliminary studies suggest that N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide may exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its lipophilic balance, influenced by the 2,3-dimethylbutanamide group, could enhance membrane permeability while maintaining solubility—a critical factor in drug development. These attributes have spurred discussions around "bioavailability of bicyclic amines" and "structural optimization of amide derivatives."

Beyond therapeutics, CAS No. 2137539-86-5 has also piqued interest in material science. Its rigid bicyclo[3.2.0]heptane framework could serve as a building block for high-performance polymers or liquid crystals, aligning with the growing focus on sustainable materials. Searches for "bicyclic compounds in material design" and "amide-based functional materials" reflect this interdisciplinary appeal.

In summary, N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2,3-dimethylbutanamide represents a versatile compound with broad potential across chemistry and biology. Its unique structure, combined with emerging synthetic and analytical technologies, positions it as a valuable candidate for future innovations. As research progresses, keywords like "2137539-86-5 mechanism of action" and "bicyclo[3.2.0]heptane derivatives" are likely to dominate scientific literature and patent filings.